Cas no 124076-62-6 (Benzenecarboximidamide,4,4'-[1,5-pentanediylbis(oxy)]bis[3-amino- (9CI))

• Product Name: Benzenecarboximidamide,4,4'-[1,5-pentanediylbis(oxy)]bis[3-amino- (9CI)
• CAS No: 124076-62-6
• MF: C₁₉H₂₆N₆O₂
• MW: 370.448743343353
• CID: 186945
• PubChem ID: 147797
• Update Time: 2025-04-19

Benzenecarboximidamide,4,4'-[1,5-pentanediylbis(oxy)]bis[3-amino- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,4,4'-[1,5-pentanediylbis(oxy)]bis[3-amino- (9CI)
• 3-amino-4-[5-(2-amino-4-carbamimidoyl-phenoxy)pentoxy]benzenecarboximi damide
• 3-amino-4-[5-(2-amino-4-carbamimidoylphenoxy)pentoxy]benzenecarboximidamide
• 4,4'-(1,5-Pentanediylbis(oxy))bis(3-aminobenzenecarboximidamide)
• 4,4'-[pentane-1,5-diylbis(oxy)]bis(3-aminobenzenecarboximidamide)
• CHEMBL22193
• CHEMBL1204159
• BDBM50368100
• 124076-62-6
• 3-amino-4-[5-(2-amino-4-carbamimidoyl-phenoxy)pentoxy]benzamidine
• DTXSID60154210
• 1,5-Di(4-amidino-2-aminophenoxy)pentane

• Inchi： 1S/C19H26N6O2/c20-14-10-12(18(22)23)4-6-16(14)26-8-2-1-3-9-27-17-7-5-13(19(24)25)11-15(17)21/h4-7,10-11H,1-3,8-9,20-21H2,(H3,22,23)(H3,24,25)
• InChI Key： VFOFCLHDSYTAFT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=N)N)=CC=1N)CCCCCOC1C=CC(C(=N)N)=CC=1N

Computed Properties

• Exact Mass: 370.21198
• Monoisotopic Mass: 370.212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 170Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 638.7°C at 760 mmHg
• Flash Point: 340.1°C
• Refractive Index: 1.641
• PSA: 170.24